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Compound of Interest

Compound Name: 2-Isopropyl-4-methylthiazole

Cat. No.: B103707

Introduction

2-Isopropyl-4-methylthiazole is a volatile heterocyclic compound recognized for its potent and
complex aroma profile, characterized by tropical fruit, green, nutty, and earthy notes.[1][2] It is a
key contributor to the flavor of various fruits, including durian and fresh peaches, and is also
found in roasted meats and tomatoes. This compound is widely used in the food and beverage
industry to impart and enhance a range of fruit flavors such as peach, mango, and passionfruit.
[1][2][3] These application notes provide detailed protocols for the preparation and use of 2-
Isopropyl-4-methylthiazole as a flavor standard for sensory evaluation and analytical
quantification.

Chemical and Physical Properties

Proper handling and application of 2-lsopropyl-4-methylthiazole as a flavor standard require
an understanding of its chemical and physical properties.
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Property

Value

Reference

Chemical Name

2-Isopropyl-4-methylthiazole

Tropical thiazole, Peach

Synonyms ) [3114]
thiazole

CAS Number 15679-13-7

Molecular Formula C7H11NS

Molecular Weight 141.23 g/mol

Appearance Colorless to pale yellow liquid [3]

] Green, nutty, fruity, earthy,

Odor Profile ] [3]
tropical

Taste Threshold in Water 2 ppm

Boiling Point

92 °C at 50 mmHg

Density

1.001 g/mL at 25 °C

Refractive Index

n20/D 1.5 (lit.)

Solubility

Slightly soluble in water;

soluble in ethanol and fats.

Applications as a Flavor Standard

2-Isopropyl-4-methylthiazole serves as a critical reference standard in various applications

within the food and beverage industry:

e Quality Control: To ensure batch-to-batch consistency of products where its characteristic

flavor notes are desired.

» Flavor Profile Development: As a reference to build and refine complex flavor profiles in

beverages, confectionery, and dairy products.[1][2]

» Sensory Panel Training: To train panelists to recognize and quantify its specific aroma and

taste attributes.
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» Analytical Method Validation: As a standard for the calibration and validation of analytical
instrumentation, such as Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocols
Preparation of Standard Solutions

Accurate preparation of standard solutions is fundamental for both sensory and analytical
applications. High-purity (=97%) 2-Isopropyl-4-methylthiazole should be used.

4.1.1. Stock Solution for Sensory and Analytical Use (1000 ppm)

Materials:

2-Isopropyl-4-methylthiazole (=97% purity)

Ethanol (food grade, 95% or absolute)

Volumetric flask (100 mL, Class A)

Analytical balance

Glass pipette or microsyringe

Protocol:

o Carefully weigh 100 mg of 2-Isopropyl-4-methylthiazole into a 100 mL volumetric flask.

e Add approximately 50 mL of food-grade ethanol to dissolve the compound.

e Once dissolved, bring the volume up to the 100 mL mark with ethanol.

o Stopper the flask and invert several times to ensure a homogenous solution.

o Transfer the stock solution to an amber glass bottle with a tightly sealed cap.

o Store the stock solution at 4°C in a refrigerator. The solution is stable for up to 3 months.

4.1.2. Working Solutions for Sensory Evaluation
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Materials:

1000 ppm stock solution of 2-Isopropyl-4-methylthiazole

Deionized, odor-free water

Volumetric flasks (100 mL, Class A)

Pipettes

Protocol for a 10 ppm working solution:

o Pipette 10 mL of the 1000 ppm stock solution into a 100 mL volumetric flask.
 Dilute to the mark with deionized, odor-free water.

e Mix thoroughly. This solution can be used for threshold testing and as a reference in
descriptive analysis.

4.1.3. Working Solutions for GC-MS Calibration

Materials:

1000 ppm stock solution of 2-Isopropyl-4-methylthiazole

Methanol or Dichloromethane (GC grade)

Volumetric flasks (10 mL, Class A)

Micropipettes
Protocol for a calibration curve (e.g., 0.1, 0.5, 1, 5, 10 ppm):

o Prepare a series of dilutions from the 1000 ppm stock solution in the chosen GC-grade
solvent.

e For a 10 ppm standard, add 100 pL of the stock solution to a 10 mL volumetric flask and
dilute to the mark.
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¢ Prepare the remaining concentrations by serial dilution.

e Transfer each standard to a labeled 2 mL autosampler vial.

Preparation of Standard Solutions

1000 ppm Stock Solution

in Ethanol

erial Dilution

Sensory Working Solutions Analytical Working Solutions
(e.g., 10 ppm in water) (e.g., 0.1-10 ppm in solvent)

Click to download full resolution via product page

Workflow for the preparation of standard solutions.

Sensory Evaluation Protocols

4.2.1. Sensory Panel Training

Objective: To train a panel of 8-12 individuals to identify and quantify the key aroma attributes
of 2-Isopropyl-4-methylthiazole.

Descriptor Generation:

A preliminary session with experienced panelists should be conducted to develop a lexicon of
descriptive terms for 2-Isopropyl-4-methylthiazole. These may include:

+ Aroma: Tropical fruit (mango, passionfruit), stone fruit (peach, apricot), green, herbaceous,
nutty, earthy, sulfury.

o Taste/Flavor: Fruity, green, nutty, slightly savory.

Training Protocol:
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Introduction: Familiarize panelists with the chemical and its characteristic aroma by
presenting a 5 ppm solution in water.

Descriptor Training: Present reference standards for each of the generated descriptors (e.qg.,
mango puree for "tropical fruit,” crushed fresh herbs for "herbaceous," toasted almonds for
"nutty").

Intensity Scaling: Train panelists to rate the intensity of each attribute on a 15-point scale (0
= not perceptible, 15 = extremely intense). Use varying concentrations of the 2-Isopropyl-4-
methylthiazole standard (e.g., 1, 5, and 10 ppm) to anchor the scale.

Validation: Conduct several training sessions until panelists can consistently identify and rate
the key attributes of the standard.

Sensory Panel Training Workflow

Introduction to
2-1sopropyl-4-methylthiazole

Descriptor Generation

Descriptor Reference Training

Intensity Scale Training

Panel Validation
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Workflow for training a sensory panel.

4.2.2. Descriptive Analysis

Objective: To obtain a detailed sensory profile of a product containing 2-lsopropyl-4-
methylthiazole.

Protocol:

o Present the trained panel with coded samples of the test product and a reference standard of
2-Isopropyl-4-methylthiazole at a known concentration.

o Panelists should evaluate each sample individually in a controlled sensory booth.
o Each panelist will rate the intensity of the agreed-upon descriptors on a 15-point scale.

o Data is collected and analyzed statistically (e.g., ANOVA) to generate a sensory profile of the
product.

4.2.3. Triangle Test

Objective: To determine if a perceptible difference exists between two samples, one of which
may contain 2-Isopropyl-4-methylthiazole.

Protocol:
o Present panelists with three coded samples, two of which are identical and one is different.
o Ask panelists to identify the odd sample.

e The number of correct identifications is compared to statistical tables to determine
significance.

Analytical Protocol: Quantification by GC-MS

Objective: To quantify the concentration of 2-lIsopropyl-4-methylthiazole in a liquid matrix
(e.g., a beverage).
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Instrumentation and Parameters:

e Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector.
e Column: DB-5ms (30 m x 0.25 mm x 0.25 um) or equivalent non-polar column.

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.

* Injector Temperature: 250°C.

e Oven Program: 40°C for 2 min, ramp at 10°C/min to 250°C, hold for 5 min.

o MS Transfer Line Temperature: 280°C.

e lon Source Temperature: 230°C.

 lonization Mode: Electron lonization (El) at 70 eV.

e Scan Mode: Full scan (m/z 40-300) for qualitative analysis and Selected lon Monitoring
(SIM) for quantification.

o Quantification lon: m/z 141
o Qualifier lons: m/z 98, 126
Sample Preparation (Liquid-Liquid Extraction):

e To 10 mL of the liquid sample, add an internal standard (e.g., 2-methyl-3-furanthiol, if
appropriate and not present in the sample).

e Add 5 mL of dichloromethane.

e Vortex for 2 minutes.

o Centrifuge at 3000 rpm for 10 minutes.

o Carefully remove the organic layer (bottom layer) and transfer it to a clean vial.

» Concentrate the extract to 1 mL under a gentle stream of nitrogen.
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e Transfer to an autosampler vial for GC-MS analysis.

Calibration and Quantification:

Inject 1 pL of each of the prepared calibration standards.

+ Generate a calibration curve by plotting the peak area of the quantification ion against the
concentration.

¢ Inject 1 pL of the prepared sample extract.

« Determine the concentration of 2-Isopropyl-4-methylthiazole in the sample by comparing
its peak area to the calibration curve.

GC-MS Quantification Workflow

Sample Preparation
(Liquid-Liquid Extraction)

GC-MS Analysis Calibration Curve Generation

Quantification

Click to download full resolution via product page
Workflow for GC-MS quantification.

Safety Precautions

+ 2-Isopropyl-4-methylthiazole is a flammable liquid and an irritant.

+ Handle in a well-ventilated area, preferably in a fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for detailed safety information.[4]

Conclusion

2-Isopropyl-4-methylthiazole is a valuable tool for flavor research, development, and quality
control. The protocols outlined in these application notes provide a framework for its effective
use as a flavor standard in both sensory and analytical contexts. Adherence to these
methodologies will ensure accurate and reproducible results, contributing to the creation of
high-quality food and beverage products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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